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A Comparative Performance Guide to Heavy Metal
Azides as Primary Explosives
This guide provides a detailed comparison of the performance characteristics of three key

heavy metal azides used as primary explosives: Lead Azide (Pb(N₃)₂), Silver Azide (AgN₃), and

Copper(II) Azide (Cu(N₃)₂). Primary explosives are highly sensitive materials used in

detonators to initiate a detonation train in less sensitive secondary explosives.[1] The selection

of a primary explosive is critical and depends on a balance of sensitivity, performance, stability,

and cost. This document is intended for researchers and professionals in the fields of energetic

materials and drug development, offering objective data and standardized experimental

methodologies.

Performance Data of Heavy Metal Azides
The following table summarizes the key quantitative performance and sensitivity parameters for

lead azide, silver azide, and copper(II) azide. These values represent a consensus from

various studies and can vary based on crystal structure, purity, and preparation method.
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Parameter
Lead Azide
(Pb(N₃)₂)

Silver Azide (AgN₃)
Copper(II) Azide
(Cu(N₃)₂)

Chemical Formula Pb(N₃)₂ AgN₃ Cu(N₃)₂

Density (g/cm³) 4.71[2][3] 4.35[4]

~2.0-2.4 (for

nano/composite

forms)[5]

Detonation Velocity

(m/s)
4,700 - 5,200[2][6] 4,000 - 6,800[4][7][8]

High, with better work

capacity in theoretical

models[9]

Impact Sensitivity 2.5 - 4.0 N·m[10]
More sensitive than

Lead Azide[7]

Extremely sensitive,

often modified to

reduce sensitivity[11]

[12]

Friction Sensitivity High[2]
More sensitive than

Lead Azide[13]

Extremely

sensitive[11]

Electrostatic

Discharge (ESD)

Sensitivity

~7 mJ[2]
0.009 - 0.018 J (9-18

mJ)[14]

Very high (~0.05 mJ),

can be desensitized in

composites[15]

Decomposition

Temperature (°C)
~330 - 350[2][11] ~340[7] >200[11]

Heat of

Explosion/Detonation
~1601 kJ/kg[10]

~1900 kJ/kg (454

cal/g)[7]

Not widely reported

due to sensitivity

Experimental Protocols
The data presented above are derived from standardized experimental tests designed to

quantify the safety and performance of energetic materials.[16] Below are detailed

methodologies for key experiments.

1. Impact Sensitivity Test (Drop Weight Method)

Objective: To determine the sensitivity of an explosive to initiation by impact.
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Apparatus: A standardized drop weight impact tester (e.g., Picatinny Arsenal or Bruceton

method apparatus) is used.[16][17] This consists of a steel anvil, a plunger, and a guided

drop-weight of a known mass (e.g., 2 kg).[18]

Methodology:

A small, precisely weighed sample of the explosive (typically 20-30 mg) is placed on the

anvil, often wrapped in tin foil.[18]

The plunger is placed on top of the sample.

The weight is dropped from a predetermined height onto the plunger.

The test is repeated multiple times at various heights. The result is often reported as the

height at which there is a 50% probability of initiation (H₅₀) or as the minimum energy (in

Joules) required for initiation.[10]

For highly sensitive primary explosives, specialized testers with a wider range of energies

are employed.[16]

2. Friction Sensitivity Test

Objective: To measure the sensitivity of an explosive to initiation by frictional stimuli.

Apparatus: A friction testing machine (e.g., FSKM 10) is used, which typically consists of a

fixed porcelain pin and a movable porcelain plate.[16]

Methodology:

A small amount of the explosive material is placed on the porcelain plate.

The porcelain pin is lowered onto the sample with a specific, adjustable load.

The plate is then moved back and forth under the pin.

The test is conducted with increasing loads until an explosion, crackling, or smoke is

observed.
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The result is reported as the load (in Newtons) at which initiation occurs.

3. Electrostatic Discharge (ESD) Sensitivity Test

Objective: To determine the sensitivity of an explosive to initiation by an electric spark.

Apparatus: An ESD tester (e.g., XSPARK 10) capable of delivering sparks of varying,

precisely controlled energies.[16]

Methodology:

A sample of the explosive is placed in a sample holder between two electrodes.

A capacitor is charged to a specific voltage, storing a known amount of energy.

The capacitor is discharged through the electrodes, creating a spark that passes through

the sample.

The test is repeated with different energy levels to determine the minimum spark energy

required to cause initiation.

The result is reported as the energy (in Joules or millijoules) at which there is a 50%

probability of initiation.[2]

4. Detonation Velocity Measurement

Objective: To measure the speed at which the detonation wave propagates through a column

of the explosive.

Apparatus: A long tube or cylinder to contain the explosive charge, an initiator (detonator),

and a velocity of detonation (VOD) recorder with probes (e.g., ionization pins or optical

fibers) placed at precisely known distances along the charge.[16][19]

Methodology:

The explosive material is pressed into the tube to a known, uniform density.[1]

The probes are inserted into the charge at measured intervals.
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The charge is initiated at one end.

As the detonation wave travels down the tube, it sequentially activates the probes.

The VOD recorder measures the time interval between the activation of successive

probes.

The detonation velocity is calculated by dividing the distance between the probes by the

measured time interval. The result is reported in meters per second (m/s).[6]

Logical Workflow for Evaluation
The evaluation of a primary explosive follows a logical progression from synthesis to safety

characterization and finally to performance assessment. This workflow ensures that materials

are handled safely before their performance capabilities are fully explored.
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Caption: Evaluation workflow for primary explosives.
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Lead Azide (Pb(N₃)₂): Remains the most widely used primary explosive due to its excellent

balance of properties. It possesses high thermal stability and sufficient performance for most

applications.[3][11] While sensitive, its sensitivity is manageable, especially when prepared

with stabilizers like dextrin.[10] Its main drawback is the toxicity associated with lead.

Silver Azide (AgN₃): Often considered a more powerful alternative to lead azide, requiring

smaller quantities for initiation.[7] However, it is significantly more sensitive to shock and

friction, making it more hazardous to handle.[13] Its high cost and sensitivity to light also limit

its applications to specialized devices where the performance benefits outweigh the risks

and costs.[13][20]

Copper(II) Azide (Cu(N₃)₂): In its pure form, copper azide is extremely sensitive to

mechanical and electrostatic stimuli, rendering it unsuitable for most practical applications.

[11] However, it demonstrates high thermal stability and theoretically superior detonation

performance.[9] Current research focuses on desensitizing copper azide by creating

composites with materials like porous carbon or through coordination with other ligands,

aiming to harness its power in a safer form, particularly for micro-initiators.[15][21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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